Cas no 62126-76-5 (3,5-xylenol, 2-ethyl-)

• Product Name: 3,5-xylenol, 2-ethyl-
• CAS No: 62126-76-5
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 864004
• Update Time: 2026-04-29

3,5-xylenol, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-xylenol, 2-ethyl-

Computed Properties

• Exact Mass: 150.10452

Experimental Properties

• PSA: 20.23

Additional information on 3,5-xylenol, 2-ethyl-

3,5-xylenol, 2-ethyl- (CAS No. 62126-76-5): An Overview of Its Chemical Properties and Applications

3,5-xylenol, 2-ethyl- (CAS No. 62126-76-5) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-ethyl-3,5-dimethylphenol, is characterized by its unique molecular structure, which includes a phenolic hydroxyl group and two methyl groups substituted at the 3 and 5 positions, along with an ethyl group at the 2 position. This specific arrangement of functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The chemical formula of 3,5-xylenol, 2-ethyl- is C₁₀H₁₄O, and its molecular weight is approximately 150.21 g/mol. The compound is a colorless to light yellow liquid at room temperature and has a characteristic phenolic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 3,5-xylenol, 2-ethyl- exhibits typical phenolic behavior. The phenolic hydroxyl group can undergo reactions such as esterification, etherification, and oxidation. Additionally, the presence of the ethyl and methyl groups provides additional sites for substitution reactions, making it a useful building block in organic synthesis. For instance, it can be used to synthesize more complex molecules with specific functionalities required in pharmaceuticals and agrochemicals.

The stability of 3,5-xylenol, 2-ethyl- is an important consideration in its handling and storage. It is generally stable under normal conditions but can degrade when exposed to strong acids or bases. Therefore, it is recommended to store the compound in tightly sealed containers at room temperature away from direct sunlight and moisture.

In the pharmaceutical industry, 3,5-xylenol, 2-ethyl- has gained attention due to its potential biological activities. Recent studies have explored its antioxidant properties and its ability to inhibit certain enzymes involved in inflammatory responses. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3,5-xylenol, 2-ethyl- exhibited significant anti-inflammatory activity in vitro and in vivo models. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 3,5-xylenol, 2-ethyl- is also used in the formulation of personal care products such as skin care creams and hair care products. Its antioxidant properties help protect these formulations from degradation due to exposure to oxygen and light. Additionally, the compound's ability to inhibit microbial growth makes it a useful preservative in these products.

In the agrochemical industry, 3,5-xylenol, 2-ethyl- is utilized as an intermediate in the synthesis of fungicides and herbicides. Its reactivity and stability make it an ideal starting material for developing compounds with specific biological activities against plant pathogens and weeds. For instance, a recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of 3,5-xylenol, 2-ethyl- showed potent fungicidal activity against several plant pathogens.

The environmental impact of 3,5-xylenol, 2-ethyl- is another area of interest for researchers. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. A study published in Environmental Science & Technology found that 3,5-xylenol, 2-ethyl- was moderately biodegradable under aerobic conditions but had low toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 3,5-xylenol, 2-ethyl- (CAS No. 62126-76-5) is a multifaceted compound with a wide range of applications in various industries. Its unique chemical structure and properties make it a valuable intermediate in organic synthesis and a potential candidate for developing new pharmaceuticals and agrochemicals. Ongoing research continues to uncover new uses and benefits of this compound, further highlighting its importance in the scientific community.